Cas no 756525-94-7 (m-PEG12-NHS ester)

• Product Name: m-PEG12-NHS ester
• CAS No: 756525-94-7
• MF: C₃₀H₅₅NO₁₆
• MW: 685.754811525345
• MDL: MFCD28385483
• CID: 2090079
• Update Time: 2025-04-21

m-PEG12-NHS ester Chemical and Physical Properties

Names and Identifiers

• (2,5-dioxopyrrolidin-1-yl) 3-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoate
• Methyl-PEG12-NHS Ester
• mPEG11-NHS
• mPEG11-NHS Ester
• MPEG-NHS
• 4,7,10,13,16,19,22,25,28,31,34,37-Dodecaoxaoctatriacontanoic acid, 2,5-dioxo-1-pyrrolidinyl ester
• mPEG11-SPA
• M2188
• A857401
• 4,7,10,13,
• m-PEG12-NHS ester

• MDL： MFCD28385483
• Inchi： 1S/C30H55NO16/c1-35-6-7-37-10-11-39-14-15-41-18-19-43-22-23-45-26-27-46-25-24-44-21-20-42-17-16-40-13-12-38-9-8-36-5-4-30(34)47-31-28(32)2-3-29(31)33/h2-27H2,1H3
• InChI Key： ZMXRHHJWXLKMTL-UHFFFAOYSA-N
• SMILES： O(C(CCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOC)=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 685.35208467 g/mol
• Monoisotopic Mass: 685.35208467 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 47
• Rotatable Bond Count: 38
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 685.8
• XLogP3: -2.6
• Topological Polar Surface Area: 174

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones
• Material Chemicals High Polymer Materials